Cas no 84-86-6 (4-Amino-1-naphthalenesulfonic Acid)

4-Amino-1-naphthalenesulfonic Acid Properties

Names and Identifiers

• 4-Aminonaphthalene-1-sulfonic acid
• 4-Amino-1-naphthalenesulfonic Acid
• Naphthionic acid
• 1-Naphthylamine-4-sulfonic acid
• Piria's acid
• Naphthionsaeure
• 1,4-Naphthionic acid
• Sulfonaphtin
• USAF M-5
• 1-Amino-4-sulfonaphthalene
• 1-Aminonaphthalene-4-sulfonic acid
• 1-Naphthalenesulfonic acid, 4-amino-
• Kyselina nafthionova
• alpha-Naphthylamine-p-sulfonic acid
• alpha-Naphthylamine-4-sulfonic acid
• Piria-Saeure
• 4-Aminonaphthalene-1-sulphonic acid
• 4-amino-1-naphthalene sulfonic acid
• 4-Amino-1-naphthalenesulfonic acid, 97%
• D87585
• MFCD00004027
• DTXSID3058909
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with C.I.Natural Yellow 11
• 1-Naphthylamine-4-sulfonic acid 4-Amino-1-naphthalenesulfonic acid
• naphthionsaure
• NSC4155
• 71342-91-1
• FT-0617435
• C10H9NO3S
• CHEBI:38219
• 4-aminonaphthalen-1-sulfonsyre
• A0344
• UNII-8ZIK65C5CD
• 4-amino-naphthalene-1-sulfonic acid
• Kyselina nafthionova [Czech]
• 84583-80-2
• 1-NAPHTHYLAMINE-4-SULFONIC ACID [MI]
• Q6964882
• 1-Napthylamine-4-sulfonic acid
• AI3-52278
• Naphthylamine sulfonic acid (1, 4-)
• 1-Naphthylamin-4-sulfonsaeure
• VS-12626
• EINECS 201-567-9
• BBL034636
• LS-94870
• 4-Aminonaphthalin-1-sulfonsaeure
• 84-86-6
• 90459-10-2
• STK094218
• EN300-19723
• 1-amino-4-naphthalenesulphonic acid
• Kyselina 1-naftylamin-4-sulfonova [Czech]
• WLN: L66J BZ ESWQ
• SCHEMBL150853
• EINECS 275-349-7
• 1-Naphthalenesulfonic acid,4-amino-,diazotized,coupled with diazotized aniline and resorcinol
• 1-Naphthylamine-4-sulfonic acid;4-amino-1-naphthalenesulfonic acid
• 1-Naphthylamin-4-sulfonsA currencyure
• 1-Amino-4-naphthalenesulfonic acid
• CS-0046234
• 4-AMINO-1-NAPHTHALENESULFONIC ACID
• NSC 4155
• Naphthylamine sulfonic acid (1,4-)
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with diazotized aniline and resorcinol
• AC-10940
• 8ZIK65C5CD
• Kyselina 1-naftylamin-4-sulfonova
• 1-Naphthalenesulfonic acid, 4-amino-, diazotized, coupled with C.I. Natural Yellow 11
• NSC-4155
• 4-Amino-1-naphthalenesulfonicAcid
• W-109305
• EINECS 291-651-1
• EINECS 283-232-7
• .alpha.-Naphthylamine-p-sulfonic acid
• 4-Amino-1-napthalenesulphonic acid
• CHEMBL444041
• .alpha.-Naphthylamine-4-sulfonic acid
• 1-Naphthylamine-4-sulfonicacid
• AKOS000119622
• 4-amino-1-naphthalenesulphonic acid
• 4-Amino-1-naphthalinsulfonsaeure
• 4-Amino-1-naphthalenesulfonic acid (ACI)
• 4-Aminonaphthalenesulfonic acid
• α-Naphthylamine-4-sulfonic acid
• NS00004296
• 1-Aminonaphthalene-4-sulphonic acid
• 4-aminonaphthalenesulfonic acid
• DTXCID1048384
• +Expand

• MDL： MFCD00004027
• InChIKey： NRZRRZAVMCAKEP-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,11H2,(H,12,13,14)
• SMILES： O=S(C1C2C(=CC=CC=2)C(N)=CC=1)(O)=O
• BRN： 1971299

Computed Properties

• Exact Mass: 223.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.03
• Heavy Atom Count: 15
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 88.8

Experimental Properties

• LogP: 3.33070
• PSA: 88.77000
• Merck: 6403
• Refractive Index: 1.5250 (estimate)
• Boiling Point: 220°C (rough estimate)
• Melting Point: ≥300 °C (lit.)
• Solubility: Sparingly soluble in dichloromethane. Soluble in aqueous base.
• Color/Form: White needle like crystals. Sensitive to light and air. It decomposes but does not melt when heated.
• Solubility: It is soluble in dilute alkali hydroxide or carbonate solution and has blue fluorescence. Solubility in water 1g of product is dissolved in 3.45l at 10 ℃, 3.22l at 20 ℃, 1.69l at 50 ℃, and 0.438l at 100 ℃. It is extremely insoluble in ethanol and ether, almost insoluble in acetic acid and acetic anhydride, but soluble when pyridine is added.
• Density: 1.67

4-Amino-1-naphthalenesulfonic Acid Security Information

• Symbol: GHS07
• RTECS：QK1270000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S25
• Packing Group：III
• Risk Phrases：R22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2585 8/PG 3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Not exposed to air Avoid light. Store in inert atmosphere.
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

4-Amino-1-naphthalenesulfonic Acid Customs Data

• HS CODE：29214500
• Customs Data：

  China Customs Code:

  2921450090

  Overview:

  2921450090. 1-Naphthylamine and2-Derivatives and salts of naphthylamine(include1-Naphthylamine). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921450090 1-naphthylamine (Ah-naphthylamine), 2-naphthylamine (b-naphthylamine) and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt